N-(3,4-dichlorobenzylidene)-3,5-dimethyl-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-(3,4-dichlorophenyl)-N-(3,5-dimethyl-1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C11H10Cl2N4/c1-7-15-16-8(2)17(7)14-6-9-3-4-10(12)11(13)5-9/h3-6H,1-2H3/b14-6+
• InChI Key: QNLPFVKDZIMLJJ-MKMNVTDBSA-N
• Canonical SMILES: CC1=NN=C(N1N=CC2=CC(=C(C=C2)Cl)Cl)C
• Isomeric SMILES: CC1=NN=C(N1/N=C/C2=CC(=C(C=C2)Cl)Cl)C
• Molecular Formula: C11H10Cl2N4
• Molecular Weight: 269.13 g/mol

Description

N-(3,4-dichlorobenzylidene)-3,5-dimethyl-4H-1,2,4-triazol-4-amine, also known as DCBT, is a synthetic compound that has gained significant attention in the scientific community due to its potential as a pharmacological agent. DCBT belongs to the family of triazole derivatives and has shown promising results in various research studies.

Scientific Research Applications

Corrosion Inhibition

Triazole Schiff bases, including derivatives similar to N-(3,4-dichlorobenzylidene)-3,5-dimethyl-4H-1,2,4-triazol-4-amine, have been investigated as corrosion inhibitors. A study by Chaitra, Mohana, and Tandon (2015) on mild steel in hydrochloric acid demonstrated that these inhibitors increase in efficiency with higher concentrations and decrease with rising temperatures. Adsorption follows the Langmuir isotherm, and electrochemical studies showed increased charge transfer resistance with inhibitor concentration. These inhibitors are classified as mixed-type based on polarisation studies (Chaitra, Mohana, & Tandon, 2015).

Antimicrobial Activities

Triazole derivatives, including compounds structurally related to N-(3,4-dichlorobenzylidene)-3,5-dimethyl-4H-1,2,4-triazol-4-amine, have been synthesized and evaluated for antimicrobial activities. Bektaş et al. (2010) reported the synthesis of various triazole derivatives, which demonstrated good to moderate activities against test microorganisms (Bektaş et al., 2010).

Synthesis and Structural Studies

The synthesis and structural analysis of triazole derivatives, including those similar to N-(3,4-dichlorobenzylidene)-3,5-dimethyl-4H-1,2,4-triazol-4-amine, have been a focus of research. Repich et al. (2017) synthesized N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine, which structurally resembles the compound of interest. The study detailed the crystal structure and hydrogen bonding patterns, contributing to the understanding of triazole derivatives' molecular structures (Repich et al., 2017).

Chemical Synthesis and Reactivity

Studies like those by Dolzhenko et al. (2008) have developed new synthetic methods for triazole derivatives. These methods offer insights into the chemical reactivity and potential applications of compounds such as N-(3,4-dichlorobenzylidene)-3,5-dimethyl-4H-1,2,4-triazol-4-amine. Such research is crucial for advancing the synthesis of novel triazole-based compounds with potential applications in various fields (Dolzhenko et al., 2008).